2-(4-Chloro-5-fluoro-2-nitrophenyl)acetic acid
Overview
Description
2-(4-Chloro-5-fluoro-2-nitrophenyl)acetic acid is a chemical compound with the molecular formula C8H5ClFNO4 . It belongs to the class of organic compounds known as nitrobenzenes, which are compounds containing a nitrobenzene moiety, consisting of a benzene ring with a carbon bearing a nitro group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 5-Fluoro-2-nitrophenylacetic acid involves the addition of 23.2g of 3-fluorophenylacetic acid and 100ml of conc. sulfuric acid, followed by the dropwise addition of 6.5ml of conc. nitric acid while maintaining the temperature below 40°C .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a carbon bearing a nitro group . The molecular weight of this compound is 233.58 .Scientific Research Applications
Synthetic Chemistry Applications
In the realm of synthetic chemistry, compounds with similar structures to 2-(4-Chloro-5-fluoro-2-nitrophenyl)acetic acid are pivotal in the synthesis of pharmaceuticals and agrochemicals. A practical synthesis example involves the development of key intermediates like 2-Fluoro-4-bromobiphenyl, which is crucial for manufacturing non-steroidal anti-inflammatory and analgesic materials (Qiu, Gu, Zhang, & Xu, 2009). These methodologies underscore the importance of fluoro-nitro-aromatic compounds in producing biologically active molecules.
Environmental Science and Toxicology
In environmental sciences, the study of related compounds such as 2,4-dichlorophenoxyacetic acid (2,4-D) provides insights into the eco-toxicological effects of herbicides, highlighting the widespread distribution of these chemicals in the environment and their potential toxic effects on non-target organisms (Islam et al., 2017). Research in this domain is crucial for understanding the environmental fate, accumulation, and impact of structurally related compounds, aiding in the development of strategies for mitigating pollution and protecting ecosystem health.
Potential for Pharmacological Applications
Though direct research on this compound's pharmacological applications is not extensively documented, the study of similar compounds such as Chlorogenic acid (CGA) reveals significant health-promoting properties, including antioxidant, anti-inflammatory, and glucose metabolism regulatory effects (Lu et al., 2020). These findings suggest a potential research pathway for exploring the health benefits of fluoro-nitro-aromatic acids, possibly including this compound, in treating metabolic syndromes and chronic diseases.
Safety and Hazards
Safety information for similar compounds, such as 2-(4-Fluoro-2-nitrophenyl)acetic acid, indicates that they may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
Mechanism of Action
Target of Action
Many aromatic compounds, such as those containing the indole nucleus, have been found to bind with high affinity to multiple receptors, making them useful in the development of new derivatives .
Mode of Action
The mode of action of a compound depends on its chemical structure and the target it interacts with. For example, some compounds work by electrophilic substitution due to excessive π-electrons delocalization .
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. Indole derivatives, for instance, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of Action
The molecular and cellular effects of a compound’s action would depend on its mode of action and the biochemical pathways it affects. For example, some indole derivatives have shown inhibitory activity against certain viruses .
Properties
IUPAC Name |
2-(4-chloro-5-fluoro-2-nitrophenyl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClFNO4/c9-5-3-7(11(14)15)4(1-6(5)10)2-8(12)13/h1,3H,2H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSYPRQBMNKAZSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Cl)[N+](=O)[O-])CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClFNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.